Cas no 862810-88-6 (3,4-difluoro-N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methoxyphenyl)benzamide)

• Product Name: 3,4-difluoro-N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methoxyphenyl)benzamide
• CAS No: 862810-88-6
• MF: C₂₀H₁₄F₂N₄O₂
• MW: 380.347570896149
• CID: 6098778
• PubChem ID: 7080278
• Update Time: 2025-07-18

3,4-difluoro-N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methoxyphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-difluoro-N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methoxyphenyl)benzamide
• 3,4-difluoro-N-(5-(imidazo[1,2-a]pyrimidin-2-yl)-2-methoxyphenyl)benzamide
• Benzamide, 3,4-difluoro-N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methoxyphenyl)-
• 862810-88-6
• F0657-0266
• 3,4-difluoro-N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methoxyphenyl)benzamide
• AKOS002053700
• UNM000003660801
• 3,4-difluoro-N-(5-{imidazo[1,2-a]pyrimidin-2-yl}-2-methoxyphenyl)benzamide

• Inchi： 1S/C20H14F2N4O2/c1-28-18-6-4-12(17-11-26-8-2-7-23-20(26)25-17)10-16(18)24-19(27)13-3-5-14(21)15(22)9-13/h2-11H,1H3,(H,24,27)
• InChI Key： GODJSNFUAFIPPB-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C2=CN3C(=N2)N=CC=C3)=CC=C1OC)(=O)C1=CC=C(F)C(F)=C1

Computed Properties

• Exact Mass: 380.10848203g/mol
• Monoisotopic Mass: 380.10848203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• pka: 11.17±0.70(Predicted)

Additional information on 3,4-difluoro-N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methoxyphenyl)benzamide

Recent Advances in the Study of 3,4-difluoro-N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methoxyphenyl)benzamide (CAS: 862810-88-6)

The compound 3,4-difluoro-N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methoxyphenyl)benzamide (CAS: 862810-88-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique imidazopyrimidine core and difluorobenzamide moiety, has demonstrated promising potential as a therapeutic agent, particularly in the context of kinase inhibition and cancer treatment. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key findings in recent literature is the compound's potent inhibitory activity against specific tyrosine kinases, including those implicated in oncogenic signaling pathways. Structural analyses reveal that the imidazopyrimidine scaffold facilitates strong binding interactions with the ATP-binding site of target kinases, while the difluorobenzamide group enhances selectivity and metabolic stability. These features make 3,4-difluoro-N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methoxyphenyl)benzamide a compelling candidate for further development as a targeted therapy.

In addition to its kinase inhibition properties, recent investigations have explored the compound's potential in addressing drug resistance mechanisms. Studies have shown that 3,4-difluoro-N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methoxyphenyl)benzamide can overcome resistance conferred by mutations in kinase domains, a common challenge in cancer treatment. This is attributed to its ability to maintain high binding affinity even in the presence of structural alterations in the target proteins.

Pharmacokinetic studies have further highlighted the compound's favorable drug-like properties, including good oral bioavailability and a manageable safety profile in animal models. These findings support its progression into more advanced stages of preclinical development. However, researchers have also noted the need for further optimization to mitigate potential off-target effects and enhance tissue-specific delivery.

Looking ahead, the ongoing research on 3,4-difluoro-N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methoxyphenyl)benzamide (CAS: 862810-88-6) is expected to focus on combination therapies, where its kinase inhibitory activity could synergize with other anticancer agents. Additionally, efforts are underway to develop more efficient synthetic routes for large-scale production, ensuring that the compound can meet the demands of clinical trials. The collective findings underscore the transformative potential of this molecule in the realm of precision medicine.